![molecular formula C12H14N4O B2977190 N-[3-(aminomethyl)phenyl]-2-(1H-pyrazol-1-yl)acetamide CAS No. 1052562-46-5](/img/structure/B2977190.png)
N-[3-(aminomethyl)phenyl]-2-(1H-pyrazol-1-yl)acetamide
Description
N-[3-(Aminomethyl)phenyl]-2-(1H-pyrazol-1-yl)acetamide, commonly referred to as AMPA, is a synthetic organic compound used in various scientific research applications. It is a derivative of pyrazole and has been widely used in the field of medicinal chemistry due to its unique properties and potential applications. AMPA has been used in a variety of research studies and experiments, including those related to drug discovery, drug delivery, and drug metabolism.
Scientific Research Applications
Based on the information gathered from various sources, here is a comprehensive analysis of the scientific research applications of N-[3-(aminomethyl)phenyl]-2-(1H-pyrazol-1-yl)acetamide, focusing on several unique applications:
Antileishmanial and Antimalarial Research
Pyrazole-bearing compounds like N-[3-(aminomethyl)phenyl]-2-(1H-pyrazol-1-yl)acetamide have been noted for their potent antileishmanial and antimalarial activities. Research has involved synthesizing hydrazine-coupled pyrazoles and verifying their structures for potential use in treating these diseases .
Proteomics Research
This compound is used in proteomics research, which involves the large-scale study of proteins, particularly their structures and functions. It is available for purchase specifically for this type of scientific research .
Drug Discovery
Pyrazole compounds are present in a variety of leading drugs and have found use as building blocks in organic synthesis for designing pharmaceuticals. They serve as core structures in drugs with various therapeutic effects .
Agrochemistry
Due to their biological activity, pyrazole derivatives are used in agrochemistry to develop new agricultural chemicals that can serve as pesticides or herbicides .
Coordination Chemistry and Organometallic Chemistry
Pyrazoles are used as bifunctional ligands for metal catalysis, playing a significant role in coordination chemistry and organometallic chemistry .
Medicinal Chemistry
Pyrazole derivatives have a wide range of biological activities and are used to treat diseases such as cancers, respiratory diseases, infections, and neurological diseases due to their antispasmodic, anti-inflammatory, antibacterial, analgesic, antihyperglycemic, hypoglycemic, antineoplastic, antidepressive activities .
Material Science
Pyrazole-containing compounds are influential in material science due to their applicability and versatility as synthetic intermediates in preparing relevant chemicals .
Organic Synthesis
The pyrazole structure has intriguing applications in organic synthesis, where it acts as both a directing and transforming group. It is present in various small molecules exhibiting diverse agricultural and pharmaceutical activities .
properties
IUPAC Name |
N-[3-(aminomethyl)phenyl]-2-pyrazol-1-ylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O/c13-8-10-3-1-4-11(7-10)15-12(17)9-16-6-2-5-14-16/h1-7H,8-9,13H2,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RILLXSVMTBTXTF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)NC(=O)CN2C=CC=N2)CN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(aminomethyl)phenyl]-2-(1H-pyrazol-1-yl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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